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Cat. No.: B044878 Get Quote

For Researchers, Scientists, and Drug
Development Professionals
(R)-3-Aminopiperidine dihydrochloride is a chiral heterocyclic compound of significant

interest in the pharmaceutical industry.[1][2][3] Its stereospecific structure makes it a crucial

building block for the synthesis of complex, biologically active molecules, most notably in the

development of novel therapeutics.[2] This guide provides a comprehensive overview of its

chemical structure, stereochemistry, physicochemical properties, and key applications.

Chemical Structure and Stereochemistry
(R)-3-Aminopiperidine dihydrochloride consists of a saturated six-membered piperidine ring

with an amino group (-NH₂) substituted at the third carbon atom. The designation "(R)" refers to

the absolute configuration at this chiral center, C3, according to the Cahn-Ingold-Prelog priority

rules. This specific spatial arrangement is critical for its role in asymmetric synthesis and for the

efficacy of the final pharmaceutical products derived from it.[4]

The compound is supplied as a dihydrochloride salt, which means that both the primary amine

at the C3 position and the secondary amine within the piperidine ring are protonated, each

associated with a chloride ion. This salt form enhances the compound's stability and solubility

in aqueous media.[2][5]
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IUPAC Name: (3R)-piperidin-3-amine;dihydrochloride[1][6]

Synonyms: (R)-(-)-3-Piperidinamine Dihydrochloride, (3R)-3-Piperidinamine

Dihydrochloride[7][8]

CAS Number: 334618-23-4[1][9]

Molecular Formula: C₅H₁₄Cl₂N₂[6][9]

Molecular Weight: 173.08 g/mol [9]

2D structure of (R)-3-Aminopiperidine Dihydrochloride.

Physicochemical Properties
The physical and chemical properties of (R)-3-Aminopiperidine dihydrochloride are

summarized below. These characteristics are essential for its handling, storage, and application

in synthetic chemistry.

Property Value Reference(s)

Appearance
White to off-white or light

yellow powder/solid.
[4][7][10]

Melting Point 190-195 °C; 206.0 to 210.0 °C [7]

Solubility Good solubility in water. [2][4]

Optical Activity [α]/D
-1.0 to -3.0 deg (c=1, H₂O);

-2.0±0.5° (c=1, H₂O)
[7]

Purity (Assay) ≥95%, >97.0%, ≥98.0% (GC) [7]

SMILES String N[C@H]1CNCCC1.Cl.Cl [9]

InChI Key
GGPNYXIOFZLNKW-

ZJIMSODOSA-N

Applications in Drug Development
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(R)-3-Aminopiperidine dihydrochloride is a versatile chiral building block primarily used as a

key intermediate in the synthesis of pharmaceuticals.[2][4]

DPP-IV Inhibitors: Its most prominent application is in the synthesis of Dipeptidyl Peptidase

IV (DPP-IV) inhibitors, such as Alogliptin, a drug used to treat type 2 diabetes.[1][3][4] The

specific (R)-stereochemistry is crucial for the drug's efficacy.[4]

Neurological Disorders: The compound is utilized in the development of potential treatments

for neurological disorders.[2]

Oncology: It has applications in the synthesis of anti-cancer agents.[2]

General Organic Synthesis: Its structure allows for the efficient creation of complex

molecules with high specificity, making it a valuable tool in broader medicinal chemistry

research.[2]
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Synthesis Workflow

(R)-3-aminopiperidin-2-one HCl
in THF

Mix at 10-45°C

LiAlH4 in THF
(1.5-2.0 equiv.)

Heat at 45-70°C

Reaction Quench &
Work-up

(R)-3-Aminopiperidine
(Free Base)

Admix with conc. HCl

(R)-3-Aminopiperidine
dihydrochloride (Product)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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